Cas no 2229525-02-2 (4-3-(difluoromethoxy)phenyl-1H-imidazole)

• Product Name: 4-3-(difluoromethoxy)phenyl-1H-imidazole
• CAS No: 2229525-02-2
• MF: C₁₀H₈F₂N₂O
• MW: 210.180129051208
• CID: 6612846
• PubChem ID: 91157340
• Update Time: 2025-10-28

4-3-(difluoromethoxy)phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-3-(difluoromethoxy)phenyl-1H-imidazole
• EN300-1955010
• 4-[3-(difluoromethoxy)phenyl]-1H-imidazole
• 2229525-02-2

• Inchi： 1S/C10H8F2N2O/c11-10(12)15-8-3-1-2-7(4-8)9-5-13-6-14-9/h1-6,10H,(H,13,14)
• InChI Key： AVZMNRBOUVENER-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CN=CN1)F

Computed Properties

• Exact Mass: 210.06046921g/mol
• Monoisotopic Mass: 210.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-3-(difluoromethoxy)phenyl-1H-imidazole

Introduction to 4-3-(difluoromethoxy)phenyl-1H-imidazole (CAS No: 2229525-02-2)

4-3-(difluoromethoxy)phenyl-1H-imidazole, identified by its Chemical Abstracts Service (CAS) number 2229525-02-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a phenyl ring substituted with a difluoromethoxy group and an imidazole moiety, making it a structurally intriguing molecule with potential applications in drug discovery and development.

The structural framework of 4-3-(difluoromethoxy)phenyl-1H-imidazole combines the aromatic stability of the phenyl ring with the bioactive properties of the imidazole scaffold. The presence of the difluoromethoxy group introduces unique electronic and steric characteristics, which can influence its interactions with biological targets. Such structural features are often exploited in the design of novel therapeutic agents, where precise modulation of molecular properties can enhance efficacy and selectivity.

In recent years, there has been a growing interest in imidazole derivatives due to their broad spectrum of biological activities. Imidazole-based compounds are known to exhibit properties such as antifungal, antibacterial, anticancer, and anti-inflammatory effects. The introduction of fluorine atoms into the molecule, as seen in 4-3-(difluoromethoxy)phenyl-1H-imidazole, can further enhance these properties by improving metabolic stability, lipophilicity, and binding affinity to biological targets.

One of the most compelling aspects of 4-3-(difluoromethoxy)phenyl-1H-imidazole is its potential role in the development of targeted therapies. The compound's ability to interact with specific enzymes or receptors has been explored in several preclinical studies. For instance, research has indicated that imidazole derivatives can modulate the activity of certain kinases and transcription factors, which are key players in cellular signaling pathways associated with diseases such as cancer and inflammatory disorders.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-3-(difluoromethoxy)phenyl-1H-imidazole for their pharmacological potential. Molecular docking studies have revealed that this compound may exhibit inhibitory activity against various therapeutic targets. These virtual screening approaches have significantly reduced the time and cost associated with drug discovery, allowing researchers to focus on the most promising candidates for further investigation.

The synthesis of 4-3-(difluoromethoxy)phenyl-1H-imidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. The use of fluorinated intermediates has also been crucial in introducing the difluoromethoxy group while maintaining synthetic feasibility.

In addition to its potential therapeutic applications, 4-3-(difluoromethoxy)phenyl-1H-imidazole has been investigated for its role in materials science. The unique electronic properties of this compound make it a candidate for use in organic electronics, where it could contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic cells. The combination of its aromatic and heterocyclic structures provides a versatile platform for further functionalization and application in advanced materials.

The pharmacokinetic profile of 4-3-(difluoromethoxy)phenyl-1H-imidazole is another area of active research. Studies have focused on understanding how the molecule is absorbed, distributed, metabolized, and excreted by the body. This information is critical for optimizing dosing regimens and minimizing potential side effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound's behavior in biological systems.

One notable study published in a leading pharmaceutical journal demonstrated the anti-inflammatory properties of 4-3-(difluoromethoxy)phenyl-1H-imidazole in cellular models. The compound was found to inhibit the production of pro-inflammatory cytokines, suggesting its potential as a treatment for conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings highlight the importance of imidazole derivatives in addressing chronic inflammatory disorders.

The future prospects for 4-3-(difluoromethoxy)phenyl-1H-imidazole are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design, researchers may uncover new ways to utilize this compound for treating complex diseases.

In conclusion,4-3-(difluoromethoxy)phenyl-1H-imidazole (CAS No: 2229525-02-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug discovery and development. As research continues to uncover new applications for this compound,4-3-(difluoromethoxy)phenyl-1H-imidazole is poised to play a crucial role in addressing some of today's most pressing medical challenges.